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Compound of Interest

Compound Name: 5-HMSiR-Hochest

Cat. No.: B12381734

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing 5-HMSiR-Hoechst concentration for

Stimulated Emission Depletion (STED) imaging. Here you will find troubleshooting advice,

frequently asked questions, and detailed experimental protocols to help you achieve high-

quality super-resolution images of nuclear structures.

Frequently Asked Questions (FAQs)
Q1: What is 5-HMSiR-Hoechst and why is it used for STED imaging?

A1: 5-HMSiR-Hoechst is a far-red, cell-permeable DNA probe that is highly suitable for live-cell

super-resolution microscopy, including STED. It is a conjugate of a Hoechst 33258 derivative

and a spontaneously blinking hydroxymethyl silicon-rhodamine (HMSiR) dye.[1][2] Its key

advantages include:

Far-red excitation and emission: Minimizes phototoxicity compared to UV-excitable dyes like

traditional Hoechst stains.[3]

Fluorogenic properties: The probe's fluorescence intensity increases significantly (up to 400-

fold) upon binding to DNA, which reduces background noise and allows for wash-free
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imaging.[2][4]

Compatibility with STED: It can be effectively used with standard STED microscopes,

particularly those equipped with a 775 nm depletion laser, to visualize chromatin structures

with a resolution well below 100 nm.

Minimal toxicity at optimal concentrations: When used at low concentrations, it shows

minimal impact on cell viability and proliferation.

Q2: What is the general mechanism of 5-HMSiR-Hoechst staining?

A2: The Hoechst moiety of the probe binds to the minor groove of DNA, with a preference for

AT-rich regions. The silicon-rhodamine (SiR) component is responsible for the far-red

fluorescence. In its unbound state, the dye is in a non-fluorescent spirolactone form. Upon

binding to DNA, the equilibrium shifts to the fluorescent zwitterionic form, leading to a

significant increase in fluorescence emission.
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Preparation

Experiment

Analysis & Optimization

1. Plate cells on
imaging-grade dishes

2. Prepare a dilution series
of 5-HMSiR-Hoechst
(e.g., 50 nM - 1 µM)

3. Incubate cells with
different dye concentrations

(e.g., 1 hr at 37°C)

4. Acquire confocal and
STED images for each

concentration

5a. Assess Signal Strength
& S/N Ratio

5b. Measure Resolution
(FWHM)

5c. Monitor Cell Health
& Morphology

6. Select lowest concentration
with best results
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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